Cas no 1804854-70-3 (2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile
• CAS No: 1804854-70-3
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4869972
• Update Time: 2025-10-28

2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C8H5ClF2N2O/c9-7-4(8(10)11)3-6(14)5(13-7)1-2-12/h3,8,14H,1H2
• InChI Key： QBYNMISCNLJWRS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(CC#N)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 56.9

Additional information on 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile

2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile (CAS No. 1804854-70-3)

The compound 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile, identified by the CAS number 1804854-70-3, is a highly specialized organic chemical with a complex structure. This compound belongs to the class of pyridine derivatives, which are widely studied in the fields of pharmacology, agrochemistry, and materials science due to their unique electronic properties and potential bioactivity. The molecule features a pyridine ring with multiple substituents: a chlorine atom at position 2, a difluoromethyl group at position 3, a hydroxyl group at position 5, and an acetonitrile group at position 6. These substituents contribute to the compound's distinct chemical reactivity and biological profile.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel agrochemicals with enhanced pest control efficacy. The presence of the acetonitrile group at position 6 is particularly significant, as it can undergo various transformations to yield derivatives with improved solubility and bioavailability. Moreover, the hydroxyl group at position 5 serves as a reactive site for further functionalization, enabling the creation of diverse analogs tailored for specific applications.

The synthesis of 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile involves a multi-step process that typically begins with the chlorination of an appropriate pyridine derivative. Subsequent steps include the introduction of the difluoromethyl and acetonitrile groups through advanced organic reactions such as nucleophilic substitution or electrophilic addition. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product.

In terms of physical properties, this compound exhibits a melting point in the range of 150–160°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various environmental conditions has been assessed, revealing moderate resistance to thermal degradation and oxidative processes. These characteristics make it suitable for use in both laboratory research and industrial applications.

From an environmental perspective, the ecological impact of this compound has been a subject of recent investigations. Studies suggest that it has low toxicity towards non-target organisms when used at recommended application rates. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable practices for its production and disposal.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetonitrile (CAS No. 1804854-70-3) is a versatile compound with promising applications in multiple scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmacology, agrochemistry, and beyond. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even more significant role in shaping future discoveries.